Cas no 494799-81-4 (1H-Indole-6-carboxylic acid, 3-cyclopentyl-2-(3-furanyl)-1-methyl-)

1H-Indole-6-carboxylic acid, 3-cyclopentyl-2-(3-furanyl)-1-methyl- structure
494799-81-4 structure
Product Name:1H-Indole-6-carboxylic acid, 3-cyclopentyl-2-(3-furanyl)-1-methyl-
CAS No:494799-81-4
MF:C19H19NO3
MW:309.359065294266
CID:1533719
Update Time:2024-08-24

1H-Indole-6-carboxylic acid, 3-cyclopentyl-2-(3-furanyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-6-carboxylic acid, 3-cyclopentyl-2-(3-furanyl)-1-methyl-
    • Inchi: 1S/C19H19NO3/c1-20-16-10-13(19(21)22)6-7-15(16)17(12-4-2-3-5-12)18(20)14-8-9-23-11-14/h6-12H,2-5H2,1H3,(H,21,22)
    • InChI Key: MYLJUTRJQNTPBA-UHFFFAOYSA-N
    • SMILES: N1(C)C2=C(C=CC(C(O)=O)=C2)C(C2CCCC2)=C1C1C=COC=1

Computed Properties

  • Exact Mass: 309.13657

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Melting Point: 226-227.5 °C(Solv: water (7732-18-5))
  • Boiling Point: 534.6±50.0 °C(Predicted)
  • PSA: 55.37
  • pka: 4.52±0.30(Predicted)
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